Cas no 146091-17-0 (Hexane, 3,3-bis(methoxymethyl)-2,4,4-trimethyl-)

• Product Name: Hexane, 3,3-bis(methoxymethyl)-2,4,4-trimethyl-
• CAS No: 146091-17-0
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 1320102
• PubChem ID: 71346007
• Update Time: 2025-04-20

Hexane, 3,3-bis(methoxymethyl)-2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3,3-bis(methoxymethyl)-2,4,4-trimethyl-
• 3,3-bis(methoxymethyl)-2,4,4-trimethylhexane
• DTXSID80772218
• 146091-17-0

• Inchi： 1S/C13H28O2/c1-8-12(4,5)13(9-14-6,10-15-7)11(2)3/h11H,8-10H2,1-7H3
• InChI Key： LXFAROPRTHIYPI-UHFFFAOYSA-N
• SMILES： O(C)CC(COC)(C(C)C)C(C)(C)CC

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46